Depression (Major Depressive Disorder)

Description

Depression, or Major Depressive Disorder (MDD), is a common and serious mood disorder that negatively affects how you feel, think, and act. It causes persistent feelings of sadness and loss of interest in activities once enjoyed. MDD can lead to a variety of emotional and physical problems and decrease a person's ability to function at work and at home. It is characterized by a combination of symptoms that interfere with a person's ability to work, sleep, study, eat, and enjoy life.